Cas no 1806950-76-4 (2-(Difluoromethyl)-4-iodo-6-methyl-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-4-iodo-6-methyl-3-(trifluoromethyl)pyridine
• CAS No: 1806950-76-4
• MF: C₈H₅F₅IN
• MW: 337.028491735458
• CID: 4891498
• Update Time: 2025-06-30

2-(Difluoromethyl)-4-iodo-6-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-6-methyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5IN/c1-3-2-4(14)5(8(11,12)13)6(15-3)7(9)10/h2,7H,1H3
• InChI Key： IVEZUWZEOAGZAQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C)N=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-4-iodo-6-methyl-3-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-4-iodo-6-methyl-3-(trifluoromethyl)pyridine (CAS No. 1806950-76-4)

2-(Difluoromethyl)-4-iodo-6-methyl-3-(trifluoromethyl)pyridine (CAS No. 1806950-76-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate structure and unique substituents, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of multiple fluorine atoms and halogen groups imparts distinct electronic and steric properties, making it a valuable building block for drug discovery initiatives.

The molecular framework of 2-(Difluoromethyl)-4-iodo-6-methyl-3-(trifluoromethyl)pyridine consists of a pyridine core substituted with a difluoromethyl group at the 2-position, an iodo group at the 4-position, a methyl group at the 6-position, and another trifluoromethyl group at the 3-position. This arrangement not only enhances the compound's reactivity but also its potential for further functionalization, enabling the development of novel therapeutic agents.

In recent years, there has been a surge in research focusing on fluorinated pyridines due to their favorable pharmacokinetic properties and enhanced binding affinity to biological targets. The introduction of fluorine atoms into pharmaceutical molecules often leads to improved metabolic stability, lipophilicity, and binding interactions with enzymes and receptors. Specifically, the difluoromethyl and trifluoromethyl groups are known to modulate the electronic properties of adjacent functional moieties, influencing both the reactivity and biological activity of the resulting compounds.

One of the most compelling aspects of 2-(Difluoromethyl)-4-iodo-6-methyl-3-(trifluoromethyl)pyridine is its utility in constructing complex heterocyclic scaffolds. These scaffolds are prevalent in many approved drugs and are often associated with potent biological activity. For instance, pyridine derivatives have been extensively studied for their roles in treating neurological disorders, infectious diseases, and cancer. The structural features of this compound make it particularly well-suited for generating derivatives with tailored biological profiles.

Recent advancements in synthetic methodologies have further highlighted the importance of this intermediate. Techniques such as cross-coupling reactions, particularly palladium-catalyzed processes, have enabled efficient transformations of halogenated pyridines into more diverse molecular architectures. The iodo group at the 4-position of 2-(Difluoromethyl)-4-iodo-6-methyl-3-(trifluoromethyl)pyridine serves as an excellent handle for such transformations, allowing for the introduction of aryl, vinyl, or alkyl groups through Sonogashira couplings or Suzuki-Miyaura reactions.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which are often challenging to modulate with traditional drug candidates. Pyridine-based molecules have emerged as effective tools in this endeavor due to their ability to mimic natural substrates or bind to specific pockets within protein structures. The unique combination of substituents in 2-(Difluoromethyl)-4-iodo-6-methyl-3-(trifluoromethyl)pyridine positions it as a promising candidate for designing PPI modulators.

Moreover, the compound's potential extends beyond traditional drug discovery applications. It has been explored as a key intermediate in materials science and agrochemical research. Fluorinated pyridines contribute to the development of advanced materials with improved thermal stability and electronic properties, as well as more effective pesticides with enhanced environmental compatibility.

The synthesis of 2-(Difluoromethyl)-4-iodo-6-methyl-3-(trifluoromethyl)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent studies have focused on greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. These efforts align with broader trends in sustainable chemistry aimed at making drug development processes more environmentally responsible.

In conclusion, 2-(Difluoromethyl)-4-iodo-6-methyl-3-(trifluoromethyl)pyridine (CAS No. 1806950-76-4) represents a versatile and highly valuable intermediate in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to play an increasingly significant role in both academic investigations and industrial drug development initiatives.